molecular formula C10H21N B8794361 Cyclodecanamine CAS No. 2567-87-5

Cyclodecanamine

Cat. No.: B8794361
CAS No.: 2567-87-5
M. Wt: 155.28 g/mol
InChI Key: TXGVDTJWMZUNMP-UHFFFAOYSA-N
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Description

Cyclodecanamine (CAS 2567-87-5) is a cyclic aliphatic amine with the molecular formula C₁₀H₂₁N and a molecular weight of 155.28 g/mol . It is characterized by a ten-membered carbon ring with an amine (-NH₂) substituent, as described by its SMILES notation (C1CCCCC(CCCC1)N) and InChIKey (TXGVDTJWMZUNMP-UHFFFAOYSA-N) . Key physicochemical properties include a density of 0.839 g/cm³, melting point of 31–32°C, and a boiling point of 100–130°C under reduced pressure (12 Torr) . This compound is utilized in organic synthesis and pharmaceutical intermediates, with its hydrochloride form (CAS 33024-60-1) commercially available at high purity (≥99%) .

Properties

CAS No.

2567-87-5

Molecular Formula

C10H21N

Molecular Weight

155.28 g/mol

IUPAC Name

cyclodecanamine

InChI

InChI=1S/C10H21N/c11-10-8-6-4-2-1-3-5-7-9-10/h10H,1-9,11H2

InChI Key

TXGVDTJWMZUNMP-UHFFFAOYSA-N

Canonical SMILES

C1CCCCC(CCCC1)N

Origin of Product

United States

Comparison with Similar Compounds

Structural Comparison with Similar Compounds

Cyclic Amines

  • Cyclopentanamine Hydrochloride (CAS 1235440-39-7): A five-membered cyclic amine with a methoxyethyl substituent.
  • 1-Dodecanamine (CAS 124-22-1): A linear primary amine (C₁₂H₂₇N) with a 12-carbon chain. Unlike Cyclodecanamine, its linear structure enhances hydrophobicity and surfactant properties, making it suitable for polymer additives .

Aromatic and Branched Amines

  • Its rigid framework limits conformational flexibility, contrasting with this compound’s ring mobility .

Physicochemical Properties Comparison

Compound Molecular Formula Molecular Weight (g/mol) Boiling Point (°C) Density (g/cm³) pKa Key Applications
This compound C₁₀H₂₁N 155.28 100–130 (12 Torr) 0.839 11.13 Pharmaceutical synthesis
1-Dodecanamine C₁₂H₂₇N 185.36 259–261 (1 atm) 0.820 10.6 Polymer additives
Cyclopentanamine HCl C₈H₁₈ClN 163.69 N/A N/A N/A Organic intermediates
  • Key Observations :
    • This compound’s lower boiling point (under vacuum) reflects reduced intermolecular forces compared to 1-Dodecanamine’s linear structure .
    • The pKa of this compound (11.13) suggests moderate basicity, slightly higher than 1-Dodecanamine (10.6), likely due to ring strain effects .

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